Cas no 6974-85-2 (Ethyl 2-bromodecanoate)

Ethyl 2-bromodecanoate (CAS: 5454-83-1) is a brominated ester commonly used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine atom at the α-position enables versatile functionalization, making it valuable for nucleophilic substitution and coupling reactions. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the synthesis of branched or modified fatty acid derivatives. High purity grades ensure consistent performance in sensitive applications. Proper storage under inert conditions is recommended to maintain stability. Always handle with appropriate safety precautions due to its potential lachrymatory and irritant properties.
Ethyl 2-bromodecanoate structure
Ethyl 2-bromodecanoate structure
Product Name:Ethyl 2-bromodecanoate
CAS No:6974-85-2
MF:C12H23BrO2
MW:279.2138235569
CID:516068
PubChem ID:95581
Update Time:2025-06-29

Ethyl 2-bromodecanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromodecanoate
    • Decanoic acid,2-bromo-, ethyl ester
    • ETHYL 2-BROMOCAPRATE
    • ETHYL 2-BROMOHEXANOATE
    • 2-Brom-caprinsaeure-aethylester
    • 2-Brom-decansaeure-aethylester
    • 2-bromo-decanoic acid ethyl ester
    • Decanoic acid,2-bromoethyl ester
    • ethyl 2-bromo-decanoate
    • ethyl 2-bromo-n-decanoate
    • alpha-bromo-decanoic acid ethyl ester
    • FT-0636323
    • EINECS 230-226-7
    • NS00044441
    • AKOS015833920
    • 6974-85-2
    • SCHEMBL2721129
    • Decanoic acid, 2-bromo-, ethyl ester
    • Decanoic acid, 2-bromoethyl ester
    • Decanoic acid,2-bromo-,ethyl ester
    • DTXSID401290513
    • NSC-22004
    • NSC 22004
    • NSC22004
    • ethyl (RS)-2-bromodecanoate
    • MDL： MFCD00017866
    • Inchi： 1S/C12H23BrO2/c1-3-5-6-7-8-9-10-11(13)12(14)15-4-2/h11H,3-10H2,1-2H3
    • InChI Key： IOOXHTJCOQWOJW-UHFFFAOYSA-N
    • SMILES： BrC(C(=O)OCC)CCCCCCCC

Computed Properties

  • Exact Mass: 278.08800
  • Monoisotopic Mass: 278.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.221 g/mL at 25 °C(lit.)
  • Boiling Point: 213-215 °C(lit.)
  • Flash Point: 204 °F
  • Refractive Index: n20/D 1.45(lit.)
  • PSA: 26.30000
  • LogP: 4.06360

Ethyl 2-bromodecanoate Security Information

  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 22-34
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • Risk Phrases：R22; R34

Ethyl 2-bromodecanoate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Ethyl 2-bromodecanoate Pricemore >>

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